Cas no 1142947-97-4 (3-(3-Isopropyl-phenyl)-thiophene-2-boronic acid)

• Product Name: 3-(3-Isopropyl-phenyl)-thiophene-2-boronic acid
• CAS No: 1142947-97-4
• MF: C₁₃H₁₅BO₂S
• MW: 246.133002519608
• CID: 2151751
• Update Time: 2023-08-05

3-(3-Isopropyl-phenyl)-thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-isopropyl-phenyl)-thiophene-2-boronic acid
• 3-(3-Isopropyl-phenyl)-thiophene-2-boronic acid

• Inchi： 1S/C13H15BO2S/c1-9(2)10-4-3-5-11(8-10)12-6-7-17-13(12)14(15)16/h3-9,15-16H,1-2H3
• InChI Key： OZSJTZIFLPHXSI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1B(O)O)C1=CC=CC(=C1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Topological Polar Surface Area: 68.7